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Compound of Interest

Compound Name: SJF620

Cat. No.: B1193512 Get Quote

Introduction
SJF620 is a potent and selective Proteolysis Targeting Chimera (PROTAC) designed for the

targeted degradation of Bruton's tyrosine kinase (BTK).[1][2][3][4] As a heterobifunctional

molecule, SJF620 links a BTK-binding moiety to a ligand for the E3 ubiquitin ligase Cereblon

(CRBN), thereby inducing the ubiquitination and subsequent proteasomal degradation of BTK.

[1][2][3][4][5][6] This targeted protein degradation offers a powerful approach for studying BTK

signaling and holds therapeutic potential in various B-cell malignancies.[1][4] These application

notes provide detailed protocols for the preparation of SJF620 stock solutions for use in cell

culture experiments.

Data Presentation
Quantitative data for the preparation of SJF620 stock solutions are summarized in the table

below for easy reference.
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Parameter Value Source

Molecular Weight 760.84 g/mol [3][7][8]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [3][5][7]

Solubility in DMSO 100 mg/mL (131.43 mM) [3][7]

Recommended Stock

Concentration
10 mM in DMSO General Practice

Storage of Stock Solution
-20°C for up to 1 month; -80°C

for up to 6 months
[5][9][10]

Final DMSO Concentration in

Media
< 0.5% [9][10][11]

Experimental Protocols
Materials

SJF620 powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Sterile, nuclease-free water or cell culture medium for dilution

Vortex mixer

Ultrasonic bath (optional)

Protocol for Preparing a 10 mM SJF620 Stock Solution
Preparation: Before opening the vial, centrifuge the SJF620 powder to ensure all the

material is at the bottom.[9]

Calculation: To prepare a 10 mM stock solution, calculate the required amount of DMSO. For

example, to prepare 1 mL of a 10 mM stock solution:
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Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 0.010 mol/L x 0.001 L x 760.84 g/mol = 7.61 mg

Dissolution: Add the appropriate volume of sterile DMSO to the vial containing the SJF620
powder. For instance, add 1 mL of DMSO to 7.61 mg of SJF620.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If necessary,

gentle warming to 37°C or sonication in an ultrasonic bath can be used to aid dissolution.[5]

[7]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[5][9][12] Store the aliquots at

-20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6

months).[5][10]

Protocol for Preparing Working Solutions
Thawing: Thaw a single aliquot of the 10 mM SJF620 stock solution at room temperature.

Dilution: Dilute the stock solution to the desired final concentration in pre-warmed cell culture

medium. It is recommended to perform serial dilutions to ensure accuracy. For example, to

achieve a final concentration of 10 µM in 1 mL of medium, add 1 µL of the 10 mM stock

solution to 999 µL of cell culture medium.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture

medium is below 0.5% to avoid cellular toxicity.[9][10][11] A vehicle control (medium with the

same final concentration of DMSO) should be included in all experiments.

Application: Add the final working solution to your cell cultures and incubate for the desired

experimental duration.

Mandatory Visualization
The following diagrams illustrate the mechanism of action of SJF620 and the experimental

workflow for preparing stock solutions.
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SJF620-mediated BTK Degradation
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Caption: Mechanism of action of SJF620.
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SJF620 Stock and Working Solution Preparation
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Caption: Experimental workflow for preparing SJF620 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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